Cas no 1923088-50-9 (N-Methylpiperidine-3-sulfonamide hydrochloride)

• Product Name: N-Methylpiperidine-3-sulfonamide hydrochloride
• CAS No: 1923088-50-9
• MF: C₆H₁₅ClN₂O₂S
• MW: 214.713499307632
• CID: 4709639
• Update Time: 2025-06-14

N-Methylpiperidine-3-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methylpiperidine-3-sulfonamide hydrochloride
• N-Methylpiperidine-3-sulfonamide hydrochloride

• Inchi： 1S/C6H14N2O2S.ClH/c1-7-11(9,10)6-3-2-4-8-5-6;/h6-8H,2-5H2,1H3;1H
• InChI Key： GVHBPNWPVCGZGH-UHFFFAOYSA-N
• SMILES： Cl.S(C1CNCCC1)(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Topological Polar Surface Area: 66.6

Additional information on N-Methylpiperidine-3-sulfonamide hydrochloride

Research Brief on N-Methylpiperidine-3-sulfonamide Hydrochloride (CAS: 1923088-50-9) in Chemical Biology and Pharmaceutical Applications

N-Methylpiperidine-3-sulfonamide hydrochloride (CAS: 1923088-50-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its piperidine scaffold, has demonstrated potential in various therapeutic applications, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. Recent studies have focused on its synthetic accessibility, physicochemical properties, and biological activity profiles, positioning it as a promising scaffold for drug discovery.

Structural analyses reveal that the compound's unique combination of a basic nitrogen in the piperidine ring and the sulfonamide moiety contributes to its ability to form key interactions with biological targets. Computational modeling studies published in 2023 suggest that N-Methylpiperidine-3-sulfonamide hydrochloride can effectively bind to ATP pockets of various kinases, with particular affinity for CDK and MAPK family members. These findings have spurred interest in its potential as a starting point for anticancer drug development.

Recent synthetic chemistry advancements have improved the production efficiency of N-Methylpiperidine-3-sulfonamide hydrochloride, with several research groups reporting novel synthetic routes that achieve higher yields and purity. A 2024 study in the Journal of Medicinal Chemistry described an optimized three-step synthesis from commercially available 3-piperidine sulfonamide, achieving an overall yield of 78% with excellent enantiomeric purity. These developments have made the compound more accessible for structure-activity relationship studies.

Biological evaluation data from preclinical studies indicate that derivatives of N-Methylpiperidine-3-sulfonamide hydrochloride show promising activity against various cancer cell lines, with IC50 values in the low micromolar range for certain targets. Notably, modifications at the sulfonamide nitrogen have been shown to significantly influence both potency and selectivity, providing valuable insights for medicinal chemistry optimization. Current research efforts are focused on improving the pharmacokinetic properties of these derivatives while maintaining their target engagement.

The compound's potential extends beyond oncology applications. Recent findings suggest that appropriately functionalized derivatives may have utility in neurological disorders, with preliminary data showing activity against neurotransmitter receptors. However, these findings require further validation through more extensive pharmacological characterization. The versatility of N-Methylpiperidine-3-sulfonamide hydrochloride as a building block continues to attract attention from both academic and industrial research groups.

Future research directions for N-Methylpiperidine-3-sulfonamide hydrochloride include exploration of its use in PROTAC (proteolysis targeting chimera) design and covalent inhibitor development. The compound's structural features make it particularly suitable for these emerging therapeutic modalities. As research progresses, we anticipate seeing more clinical candidates derived from this scaffold entering development pipelines in the coming years.